Cas no 5336-75-4 (Butanenitrile,4-(diethylamino)-)

Butanenitrile,4-(diethylamino)- is a nitrile compound featuring a diethylamino functional group, making it a versatile intermediate in organic synthesis. Its molecular structure allows for applications in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both nitrile and tertiary amine groups enhances its reactivity, enabling use in nucleophilic additions, alkylations, and other transformations. The compound’s stability under standard conditions and compatibility with various solvents further contribute to its utility in synthetic chemistry. Its well-defined properties ensure consistent performance in reactions requiring precise control over electronic and steric effects. This makes it a valuable reagent for researchers and industrial chemists.

Butanenitrile,4-(diethylamino)- structure

5336-75-4 structure

Product Name:Butanenitrile,4-(diethylamino)-

CAS No:5336-75-4

MF:C₈H₁₆N₂

MW:140.226041793823

MDL:MFCD00019893

CID:367762

PubChem ID:79262

Update Time:2025-06-07

Butanenitrile,4-(diethylamino)- Chemical and Physical Properties

Names and Identifiers

- Butanenitrile,4-(diethylamino)-
- 4-(DIETHYLAMINO)BUTANENITRILE
- NULL
- 4-Diaethylamino-buttersaeure-nitril
- 4-Diaethylamino-butyronitril
- 4-Diethylamino-buttersaeurenitril
- 4-diethylaminobutyronitrile
- Butanenitrile, 4-(diethylamino)-
- DTXSID70902729
- NSC-366
- GEO-01033
- 5336-75-4
- AI3-19356
- NSC 366
- NSC366
- NoName_3280
- EINECS 226-259-1
- NS00045496
- CS-0366435
- FT-0618344
- gamma-Diethylaminobutyronitrile
- 4-(DIETHYLAMINO)BUTYRONITRILE
- GS-0657
- AKOS000189874
- SCHEMBL153175
- 4-(DIETHYLAMINO)-BUTYRONITRILE
- MFCD00019893
- propane, 1-cyano-3-diethylamino-
- NUVVGLXJJPTXRJ-UHFFFAOYSA-N
- MDL： MFCD00019893
- Inchi： 1S/C8H16N2/c1-3-10(4-2)8-6-5-7-9/h3-6,8H2,1-2H3
- InChI Key： NUVVGLXJJPTXRJ-UHFFFAOYSA-N
- SMILES： N(CC)(CC)CCCC#N

Computed Properties

Exact Mass: 140.13100
Monoisotopic Mass: 140.131348519g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 5
Complexity: 108
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 1
Topological Polar Surface Area: 27

Experimental Properties

Color/Form: Yellow or brown transparent liquid
Density: 0.84
Boiling Point: 89-90 °C (9 mmHg)
Refractive Index: 1.435-1.437
PSA: 27.03000
LogP: 1.63198
Solubility: Not determined

Butanenitrile,4-(diethylamino)- Security Information

Hazard Category Code： 36/37/38
Safety Instruction： S24/25
Hazardous Material Identification：
Risk Phrases：R36/37/38

Butanenitrile,4-(diethylamino)- Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Butanenitrile,4-(diethylamino)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	024268-1g	4-(Diethylamino)butanenitrile	5336-75-4	0.97	1g	￡19.00	2022-03-01
Fluorochem	024268-5g	4-(Diethylamino)butanenitrile	5336-75-4	0.97	5g	￡57.00	2022-03-01
Fluorochem	024268-25g	4-(Diethylamino)butanenitrile	5336-75-4	0.97	25g	￡169.00	2022-03-01
abcr	AB530184-1 g	4-(Diethylamino)butanenitrile; .	5336-75-4		1g	€73.10	2023-02-01
eNovation Chemicals LLC	Y1242523-1g	4-(DIETHYLAMINO)BUTANENITRILE	5336-75-4	98%	1g	$155	2024-06-06
eNovation Chemicals LLC	Y1242523-5g	4-(DIETHYLAMINO)BUTANENITRILE	5336-75-4	98%	5g	$220	2024-06-06
eNovation Chemicals LLC	Y1242523-25g	4-(DIETHYLAMINO)BUTANENITRILE	5336-75-4	98%	25g	$685	2024-06-06
abcr	AB530184-1g	4-(Diethylamino)butanenitrile; .	5336-75-4		1g	€79.40	2024-08-02
1PlusChem	1P00DDIV-1g	4-(Diethylamino)butanenitrile	5336-75-4	98%	1g	$21.00	2025-02-26
1PlusChem	1P00DDIV-5g	4-(Diethylamino)butanenitrile	5336-75-4	98%	5g	$84.00	2025-02-26

Butanenitrile,4-(diethylamino)- Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:5336-75-4)Butanenitrile,4-(diethylamino)-

Order Number:A1211524

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 15:59

Price ($):253.0

Email:sales@amadischem.com

Product Official Link

Butanenitrile,4-(diethylamino)- Related Literature

1. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
2. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
3. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
4. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
5. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

5336-75-4 (Butanenitrile,4-(diethylamino)-) Related Products

Recommended suppliers